Cas no 2228615-21-0 (1-tert-butyl-4-(1-ethynylcyclopropyl)benzene)

• Product Name: 1-tert-butyl-4-(1-ethynylcyclopropyl)benzene
• CAS No: 2228615-21-0
• MF: C₁₅H₁₈
• MW: 198.303424358368
• CID: 6085868
• PubChem ID: 140596830
• Update Time: 2025-05-24

1-tert-butyl-4-(1-ethynylcyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(1-ethynylcyclopropyl)benzene
• 2228615-21-0
• EN300-1805318

• Inchi： 1S/C15H18/c1-5-15(10-11-15)13-8-6-12(7-9-13)14(2,3)4/h1,6-9H,10-11H2,2-4H3
• InChI Key： LXQBCRWYCVIOBJ-UHFFFAOYSA-N
• SMILES： C1(C#C)(C2C=CC(=CC=2)C(C)(C)C)CC1

Computed Properties

• Exact Mass: 198.140850574g/mol
• Monoisotopic Mass: 198.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-tert-butyl-4-(1-ethynylcyclopropyl)benzene

Introduction to 1-Tert-butyl-4-(1-Ethynylcyclopropyl)benzene (CAS No. 2228615-21-0)

1-Tert-butyl-4-(1-Ethynylcyclopropyl)benzene, also known by its CAS number 2228615-21-0, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its benzene ring substituted with a tert-butyl group and a 1-ethynylcyclopropyl group, making it a valuable molecule for various applications in research and industry.

The synthesis of 1-Tert-butyl-4-(1-Ethynylcyclopropyl)benzene involves advanced methodologies in organic synthesis, including coupling reactions and cyclopropanation techniques. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity of this compound. Researchers have also explored the use of transition metal catalysts, such as palladium complexes, to facilitate the formation of the ethynylcyclopropane moiety, which is a critical feature of this molecule.

One of the most promising applications of CAS No. 2228615-21-0 lies in its potential as a building block for constructing more complex molecular architectures. Its unique combination of substituents allows for versatile reactivity, making it an ideal candidate for further functionalization. For instance, the ethynyl group can undergo alkyne chemistry transformations, such as hydroamination or cycloaddition reactions, to form diverse structures with tailored properties.

In terms of physical properties, 1-Tert-butyl-4-(1-Ethynylcyclopropyl)benzene exhibits interesting behavior due to the steric and electronic effects introduced by its substituents. The tert-butyl group contributes significant steric bulk, which can influence the molecule's solubility and reactivity. Meanwhile, the ethynylcyclopropane group introduces strain and reactivity that can be exploited in various chemical transformations. Recent spectroscopic studies have provided deeper insights into the electronic structure of this compound, revealing its potential as a precursor for functional materials.

The study of CAS No. 2228615-21-0 has also extended into its biological applications. Researchers have investigated its interactions with biological systems, particularly in the context of drug discovery. The compound's unique structure suggests that it could serve as a lead compound for developing new therapeutic agents. However, further research is required to fully understand its pharmacokinetic properties and potential toxicity.

In conclusion, 1-Tert-butyl-4-(1-Ethynylcyclopropyl)benzene (CAS No. 2228615-21-0) represents a fascinating molecule with a wide range of applications in organic chemistry and materials science. Its synthesis, properties, and potential uses continue to be explored by researchers worldwide, underscoring its importance in advancing our understanding of complex organic systems.